3-Methyl-4,5,6,7-tetrahydro-1H-indazol-6-carboxylic acid
Description
Indazoles are a type of heterocyclic aromatic organic compound. This class of compounds consists of a pyrazole ring fused to a benzene ring . Indazole derivatives have a wide variety of medicinal applications, including as antihypertensive, anticancer, antidepressant, anti-inflammatory, and antibacterial agents .
Synthesis Analysis
The synthesis of indazoles has been a subject of interest for many years. Strategies include transition metal-catalyzed reactions, reductive cyclization reactions, and synthesis of 2H-indazoles via consecutive formation of C–N and N–N bonds without catalyst and solvent from 2-azidobenzaldehydes and amines .Molecular Structure Analysis
The structure of indazole derivatives can be confirmed using various spectroscopic techniques. For example, 1H, 13C NMR, and IR spectra can be used to investigate the structure of the compounds .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of indazoles can vary depending on the specific method used. Some common reactions include Cu2O-mediated cyclization of o-haloaryl-N-tosylhydrazones, Ag-catalyzed nitration–annulation with tert-butyl nitrite, and iodine-mediated intramolecular aryl and sp3 C–H amination .Mechanism of Action
Future Directions
properties
CAS RN |
1338247-84-9 |
|---|---|
Molecular Formula |
C9H12N2O2 |
Molecular Weight |
180.20378 |
synonyms |
3-Methyl-4,5,6,7-tetrahydro-1H-indazol-6-carboxylic acid |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(1R,2S,3R,4S)-3-((tert-Butoxycarbonyl)amino)bicyclo[2.2.1]heptane-2-carboxylic acid](/img/structure/B1142779.png)